Cas no 141358-08-9 (Benzoic acid, 3-[(3-methoxyphenyl)thio]-)
141358-08-9 structure
Product Name:Benzoic acid, 3-[(3-methoxyphenyl)thio]-
CAS No:141358-08-9
MF:C14H12O3S
MW:260.308282852173
CID:1304237
Update Time:2024-08-03
Benzoic acid, 3-[(3-methoxyphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(3-methoxyphenyl)thio]-
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- Inchi: 1S/C14H12O3S/c1-17-11-5-3-7-13(9-11)18-12-6-2-4-10(8-12)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key: XNJMFEUXXKYUHN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(SC2=CC=CC(OC)=C2)=C1
Computed Properties
- Exact Mass: 260.05076
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 466.4±30.0 °C(Predicted)
- PSA: 46.53
- pka: 3.94±0.10(Predicted)
Benzoic acid, 3-[(3-methoxyphenyl)thio]- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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